Cas no 1519146-62-3 (methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine)

• Product Name: methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine
• CAS No: 1519146-62-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6303380
• PubChem ID: 82609475
• Update Time: 2025-06-27

methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine
• EN300-1833440
• 1519146-62-3
• methyl[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl]amine

• Inchi： 1S/C13H20N2/c1-13(2,14-3)11-5-6-12-10(9-11)7-8-15(12)4/h5-6,9,14H,7-8H2,1-4H3
• InChI Key： DYAUACBTRPCDGZ-UHFFFAOYSA-N
• SMILES： N1(C)CCC2C=C(C=CC1=2)C(C)(C)NC

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine

Introduction to Methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine (CAS No. 1519146-62-3)

Methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine, a compound with the chemical identifier CAS No. 1519146-62-3, is a molecule of significant interest in the field of pharmaceutical research and development. This compound belongs to the class of indole derivatives, which have been extensively studied for their potential biological activities. The structural features of this molecule, particularly the presence of a substituted indole ring and an amine functional group, make it a promising candidate for further exploration in drug discovery.

The indole core is a well-known scaffold in medicinal chemistry, renowned for its versatility and biological relevance. Indole derivatives have demonstrated a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine contributes to its unique chemical and biological profile, making it an intriguing subject for synthetic and pharmacological studies.

In recent years, there has been growing interest in the development of novel indole-based compounds for therapeutic applications. The amine group in this molecule not only enhances its solubility but also provides a site for further chemical modification, allowing for the creation of more complex derivatives with tailored biological activities. This flexibility makes Methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine a valuable building block in the synthesis of new drugs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The indole ring can be further functionalized to introduce additional pharmacological targets, while the amine group can be used to form hydrogen bonds or participate in other types of interactions with biological targets. These properties make Methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine a versatile tool for medicinal chemists.

Recent studies have highlighted the importance of indole derivatives in the development of new therapeutic agents. For instance, modifications of the indole ring have been shown to influence binding affinity and selectivity towards various biological targets. The presence of a methyl group at the 1-position and a propanylamine moiety at the 5-position in Methyl2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-ylamine may contribute to its unique pharmacological properties by affecting both solubility and interactions with biological targets.

The synthesis of this compound involves several key steps that highlight its complexity and the synthetic challenges associated with indole derivatives. The formation of the dihydroindole ring requires careful control of reaction conditions to ensure high yield and purity. Additionally, the introduction of the amine group at the 5-position necessitates precise functionalization techniques to avoid unwanted side reactions.

Advances in synthetic methodologies have enabled more efficient and scalable production of complex indole derivatives like Methyl2-(1-methyl-2,3-dihydro-1H-indol-5-y]propan--ylamine. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have significantly improved the accessibility of these molecules for further study. These advancements have opened new avenues for drug discovery and development.

The biological activity of Methyl2-(1-methyl--(dihydro--(H-indol--5-y]propa-n--yla mine is currently under investigation in various preclinical studies. Preliminary results suggest that this compound may exhibit promising effects on certain biological pathways relevant to human health. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. Methyl--(methylene)--(dihydro--(H-indol--5-y]propa-n--yla mine represents an early stage in this process but holds significant promise as a lead compound for further optimization. Its unique structural features make it a valuable candidate for future studies aimed at developing novel therapeutic agents.

In conclusion, Methyl--(methylene)--(dihydro--(H-indol--5-y]propa-n--yla mine (CAS No. 1519146--62--3) is a compound with great potential in pharmaceutical research and development. Its structural features, synthetic accessibility, and preliminary biological activity make it an exciting subject for further exploration. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.